Cas no 80141-07-7 (Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester)
80141-07-7 structure
Product Name:Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester
CAS No:80141-07-7
MF:C11H13BrO5
MW:305.121923208237
CID:706231
PubChem ID:13940804
Update Time:2025-08-04
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester
- methyl 6-bromo-2,3,4-trimethoxybenzoate
- MFCD26407263
- 80141-07-7
- DTXSID20552950
- AKOS027255029
- CS-0150643
- BS-17594
- C11H13BrO5
- METHYL6-BROMO-2,3,4-TRIMETHOXYBENZOATE
-
- MDL: MFCD26407263
- Inchi: 1S/C11H13BrO5/c1-14-7-5-6(12)8(11(13)17-4)10(16-3)9(7)15-2/h5H,1-4H3
- InChI Key: FLJQTUJPNBCMPJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(=C1C(=O)OC)OC)OC)OC
Computed Properties
- Exact Mass: 303.99464g/mol
- Monoisotopic Mass: 303.99464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN262-250mg |
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester |
80141-07-7 | 95+% | 250mg |
1863CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN262-100mg |
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester |
80141-07-7 | 95+% | 100mg |
775CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN262-50mg |
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester |
80141-07-7 | 95+% | 50mg |
466.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN262-200mg |
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester |
80141-07-7 | 95+% | 200mg |
1166.0CNY | 2021-07-10 | |
| Alichem | A019106552-250mg |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 250mg |
$191.10 | 2023-09-01 | |
| Alichem | A019106552-1g |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 1g |
$455.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1224318-1g |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 1g |
$300 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11535-100mg |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 100mg |
¥314.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11535-250mg |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 250mg |
¥564.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11535-1g |
Methyl 6-bromo-2,3,4-trimethoxybenzoate |
80141-07-7 | 95% | 1g |
¥1524.0 | 2024-07-18 |
Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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